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Compound of Interest

Compound Name: Gold tricyanide

Cat. No.: B15344762 Get Quote

A thorough review of scientific literature reveals no documented applications of gold tricyanide
(Au(CN)₃) as a catalyst in organic synthesis. While gold catalysis is a prominent and rapidly

expanding field in chemical research, the use of gold tricyanide for this purpose has not been

reported.

The available research primarily focuses on other gold(I) and gold(III) complexes, which have

demonstrated significant catalytic activity in a wide range of organic transformations. These

complexes typically feature ligands other than cyanide, such as phosphines, N-heterocyclic

carbenes (NHCs), or are simple salts like gold(III) chloride.

Gold cyanide complexes, including dicyanoaurate(I) ([Au(CN)₂]⁻) and tetracyanoaurate(III)

([Au(CN)₄]⁻), are well-known in other contexts, such as in the extraction of gold from ore (a

process known as cyanidation) and in electroplating. There is also research into their biological

activities and potential as metabolites of gold-based therapeutic agents. However, their role as

catalysts for synthetic organic reactions is not established.

Given the absence of any published data on the use of gold tricyanide as a catalyst, it is not

possible to provide the requested detailed Application Notes and Protocols. This includes:

Quantitative Data: No reaction yields, turnover numbers, enantiomeric excesses, or other

quantitative measures of catalytic performance are available.

Experimental Protocols: There are no established experimental procedures for using gold
tricyanide in a catalytic capacity.
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Signaling Pathways and Experimental Workflows: Without any known reactions, no

mechanistic pathways or experimental workflows can be diagrammed.

Alternative Gold(III) Catalysts in Organic Synthesis

For researchers, scientists, and drug development professionals interested in gold catalysis,

we recommend exploring the extensive literature on well-established gold(III) catalysts, such as

gold(III) chloride (AuCl₃) and its derivatives. These catalysts are known to be effective in a

variety of reactions, including:

Hydrofunctionalization of Alkynes and Alkenes: The addition of water, alcohols, carboxylic

acids, and amines to carbon-carbon multiple bonds.

Cyclization and Isomerization Reactions: The intramolecular transformation of enynes and

other unsaturated substrates to form complex cyclic structures.

Oxidation Reactions: The oxidation of various functional groups.

Cross-Coupling Reactions: The formation of carbon-carbon and carbon-heteroatom bonds.

Should you be interested in the application of these or other common gold catalysts, a wealth

of information is available to generate detailed and practical application notes and protocols.

To cite this document: BenchChem. [Application Notes and Protocols: Gold Tricyanide in
Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344762#use-of-gold-tricyanide-as-a-catalyst-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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